Cas no 321922-05-8 (1H-Indole-4-carboxaldehyde,2-methyl-)

1H-Indole-4-carboxaldehyde, 2-methyl- is a valuable organic compound featuring a methyl substituent on the indole ring. This structural feature enhances its reactivity and stability. The compound is suitable for various synthetic applications due to its versatility and ability to form stable derivatives. Its purity and controlled synthesis make it a reliable choice for researchers in the field of organic chemistry.
1H-Indole-4-carboxaldehyde,2-methyl- structure
321922-05-8 structure
Product Name:1H-Indole-4-carboxaldehyde,2-methyl-
CAS No:321922-05-8
MF:C10H9NO
MW:159.184562444687
MDL:MFCD12923969
CID:301390
PubChem ID:10702089
Update Time:2025-10-17

1H-Indole-4-carboxaldehyde,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4-carboxaldehyde,2-methyl-
    • 1H-Indole-4-carboxaldehyde, 2-methyl- (9CI)
    • 2-Methyl-1H-indole-4-carbaldehyde
    • CS-B1131
    • SCHEMBL13646763
    • 2-METHYL-1H-INDOLE-4-CARBOXALDEHYDE
    • AMY37363
    • 321922-05-8
    • AKOS022715093
    • WMA92205
    • CS-13400
    • 2-Methylindole-4-carboxaldehyde
    • DB-086746
    • MDL: MFCD12923969
    • Inchi: 1S/C10H9NO/c1-7-5-9-8(6-12)3-2-4-10(9)11-7/h2-6,11H,1H3
    • InChI Key: YOBJYKJAYMZIJN-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC2=C1C=C(C)N2

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 344 ºC
  • Flash Point: 170 ºC
  • PSA: 32.86

1H-Indole-4-carboxaldehyde,2-methyl- Pricemore >>

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